Cas no 22854-81-5 (10-3-(2,2-Diimethyl-1,3-dioxolan-4-yl)-2,3-dihydroxypropyl-7,8-dimethyl-isoalloxazine)

• Product Name: 10-3-(2,2-Diimethyl-1,3-dioxolan-4-yl)-2,3-dihydroxypropyl-7,8-dimethyl-isoalloxazine
• CAS No: 22854-81-5
• MF: C₂₀H₂₄N₄O₆
• MW: 416.427764892578
• CID: 5729594
• Update Time: 2025-05-30

10-3-(2,2-Diimethyl-1,3-dioxolan-4-yl)-2,3-dihydroxypropyl-7,8-dimethyl-isoalloxazine Chemical and Physical Properties

Names and Identifiers

• 10-3-(2,2-Diimethyl-1,3-dioxolan-4-yl)-2,3-dihydroxypropyl-7,8-dimethyl-isoalloxazine

• Inchi： 1S/C20H24N4O6/c1-9-5-11-12(6-10(9)2)24(17-15(21-11)18(27)23-19(28)22-17)7-13(25)16(26)14-8-29-20(3,4)30-14/h5-6,13-14,16,25-26H,7-8H2,1-4H3,(H,23,27,28)
• InChI Key： INOUVCNDJVGEBO-UHFFFAOYSA-N
• SMILES： N1=C2C(=NC3=C(N2CC(O)C(C2COC(C)(C)O2)O)C=C(C)C(C)=C3)C(=O)NC1=O

Additional information on 10-3-(2,2-Diimethyl-1,3-dioxolan-4-yl)-2,3-dihydroxypropyl-7,8-dimethyl-isoalloxazine

Compound CAS No 22854-81-5: 10-3-(2,2-Diimethyl-1,3-dioxolan-4-yl)-2,3-dihydroxypropyl-7,8-dimethyl-isoalloxazine

The compound CAS No 22854-81-5, also known as 10-3-(2,2-Diimethyl-1,3-dioxolan-4-yl)-2,3-dihydroxypropyl-7,8-dimethyl-isoalloxazine, is a highly specialized chemical entity with significant potential in various fields. This compound belongs to the class of isoalloxazines, which are known for their unique structural features and versatile applications. The molecule's structure incorporates a dihydroxypropyl group attached to a dioxolan ring system, along with methyl substituents at positions 7 and 8 of the isoalloxazine core. These structural elements contribute to its distinctive chemical properties and functional versatility.

Recent studies have highlighted the importance of isoalloxazines in drug discovery and development. The presence of the dihydroxypropyl group and the dioxolan ring in this compound suggests potential applications in medicinal chemistry. Researchers have demonstrated that such structural motifs can enhance bioavailability and pharmacokinetic properties of drug candidates. For instance, the dihydroxypropyl group may serve as a bioisostere for other functional groups, potentially improving solubility and permeability. Meanwhile, the dioxolan ring could act as a protecting group during synthesis or contribute to molecular recognition in biological systems.

The methyl substituents at positions 7 and 8 of the isoalloxazine core further modulate the compound's physicochemical properties. These methyl groups likely influence the molecule's lipophilicity and stability under various conditions. Recent advancements in computational chemistry have enabled precise modeling of such effects, providing insights into how these substituents impact the compound's behavior in different environments. For example, molecular dynamics simulations have shown that these methyl groups can stabilize certain conformations of the molecule, potentially enhancing its binding affinity to target proteins.

In terms of synthesis, this compound represents a challenging yet rewarding target for organic chemists. The construction of the isoalloxazine core typically involves multi-step reactions requiring precise control over regioselectivity and stereochemistry. The introduction of the dihydroxypropyl group and the dioxolan ring adds another layer of complexity to the synthesis process. However, recent innovations in catalytic methods and asymmetric synthesis have made it possible to achieve these transformations with greater efficiency and accuracy.

From an applications perspective, this compound holds promise in several areas. In pharmaceuticals, it could serve as a lead compound for developing new drugs targeting specific biological pathways. In agrochemistry, its structural features might make it suitable for use as a plant growth regulator or an elicitor of stress responses in crops. Additionally, its unique electronic properties could render it useful in materials science applications such as semiconductors or sensors.

Recent research has also explored the environmental fate and toxicity of isoalloxazines like this one. Understanding their persistence in soil and water is crucial for assessing their potential impact on ecosystems. Studies have shown that certain degradation pathways can be influenced by microbial activity or abiotic factors such as pH and temperature. This knowledge is essential for ensuring responsible use and disposal of such compounds.

In conclusion, CAS No 22854-81-5 represents a fascinating example of modern chemical innovation with broad implications across multiple disciplines. Its intricate structure offers opportunities for advancing drug development, agrochemicals production, and materials science while posing challenges that continue to drive synthetic chemistry forward.